Cas no 42326-68-1 (Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy-)

• Product Name: Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy-
• CAS No: 42326-68-1
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• CID: 2130441
• Update Time: 2023-08-04

Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4-methoxyBenzo[b]thiophene-3-carboxaldehyde
• Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy-

• Inchi： 1S/C10H8O2S/c1-12-8-3-2-4-9-10(8)7(5-11)6-13-9/h2-6H,1H3
• InChI Key： SQUSFGJSJZZTQQ-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C2C(=CC=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 54.5